Cas no 827320-01-4 (1-Naphthalenecarboxylic acid, 2-hydroxy-, (1S)-1-(4-pyridinyl)ethyl ester)

• Product name: 1-Naphthalenecarboxylic acid, 2-hydroxy-, (1S)-1-(4-pyridinyl)ethyl ester
• CAS No: 827320-01-4
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 684873
• PubChem ID: 11415138

1-Naphthalenecarboxylic acid, 2-hydroxy-, (1S)-1-(4-pyridinyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 2-hydroxy-, (1S)-1-(4-pyridinyl)ethyl ester
• [(1S)-1-pyridin-4-ylethyl] 2-hydroxynaphthalene-1-carboxylate
• DTXSID10465207
• 827320-01-4

• Inchi： InChI=1S/C18H15NO3/c1-12(13-8-10-19-11-9-13)22-18(21)17-15-5-3-2-4-14(15)6-7-16(17)20/h2-12,20H,1H3/t12-/m0/s1
• InChI Key： CXOZKIHNWCXGHA-LBPRGKRZSA-N
• SMILES： CC(C1=CC=NC=C1)OC(=O)C2=C(C=CC3=CC=CC=C32)O

Computed Properties

• Exact Mass: 293.10519334g/mol
• Monoisotopic Mass: 293.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų
• XLogP3: 4